N-(5-isoxazolylmethyl)-N,1-dimethyl-1H-1,2,3-benzotriazole-5-carboxamide

• IUPAC Name: N,1-dimethyl-N-(1,2-oxazol-5-ylmethyl)benzotriazole-5-carboxamide
• InChI: InChI=1S/C13H13N5O2/c1-17(8-10-5-6-14-20-10)13(19)9-3-4-12-11(7-9)15-16-18(12)2/h3-7H,8H2,1-2H3
• InChI Key: XPLJVBNJXAKLAB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)N(C)CC3=CC=NO3)N=N1
• Molecular Formula: C13H13N5O2
• Molecular Weight: 271.27 g/mol

Description

Isoxazole is an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions. It has a wide spectrum of biological activities and therapeutic potential.

Synthesis Analysis

Isoxazole derivatives can be synthesized through various methods. One highly regioselective method for the one-pot preparation of 3,5-disubstituted isoxazoles involves the reaction of terminal alkynes with n-BuLi and then aldehydes followed by the treatment with molecular iodine and subsequently with hydroxylamine.

Molecular Structure Analysis

The structure of isoxazole consists of a five-membered ring with one oxygen atom and one nitrogen atom at adjacent positions. The substitution of various groups on the isoxazole ring imparts different activity.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant.

Physical and Chemical Properties Analysis

The physical and chemical properties of isoxazole derivatives can vary widely depending on the specific compound. For example, 5-methylisoxazole has a molecular weight of 83.0886.

Mechanism of Action

While specific information on the mechanism of action of “N-(5-isoxazolylmethyl)-N,1-dimethyl-1H-1,2,3-benzotriazole-5-carboxamide” is not available, isoxazole derivatives generally work by inhibiting the synthesis of dihydrofolic acid in bacteria, preventing the condensation of the pteridine with para-aminobenzoic acid (PABA), a substrate of the enzyme dihydropteroate synthetase.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs.